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Compound of Interest

Compound Name: Butyl acid phosphate

Cat. No.: B225604 Get Quote

An In-depth Technical Guide: Safety and Handling Precautions for Butyl Acid Phosphate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

butyl acid phosphate, a corrosive and combustible liquid used in various industrial

applications, including as a catalyst, curing agent, and surfactant.[1] Due to its hazardous

properties, strict adherence to safety protocols is essential to mitigate risks to personnel and

the environment.

Chemical Identification and Composition
Butyl acid phosphate is typically a mixture of monobutyl and dibutyl phosphate.[1][2][3] It

appears as a pale yellow or colorless liquid with a characteristic odor.[2][4][5] The substance is

corrosive to metals and tissues and is insoluble in water.[4][5]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Appearance
Pale yellow / colorless
liquid

[1][2][4]

Odor Characteristic [2]

Molecular Formula
C₄H₁₁O₄P (Monobutyl) /

C₈H₁₉O₄P (Dibutyl)
[2][5]

Specific Gravity 1.120 - 1.145 @ 20-25°C [1][2][3]

pH < 2 [2]

Flash Point ~110 °C (230 °F) / 193 °C [1][6]

Water Solubility Insoluble / 6 g/l @ 20°C [4][5][6]

| Vapor Pressure | 20 hPa @ 160 °C |[6] |

Hazard Identification and Toxicology
Butyl acid phosphate is classified as a corrosive substance that can cause severe skin burns

and eye damage.[7][8] It is also a combustible liquid.[2] Inhalation of mists or vapors can irritate

the respiratory tract, leading to coughing, wheezing, and shortness of breath.[2][7] Ingestion

can cause burns to the mouth and esophagus, nausea, and abdominal pain.[2]

Table 2: GHS Hazard Statements

Hazard Code Statement Source(s)

H302 Harmful if swallowed. [6]

H314
Causes severe skin burns and

eye damage.
[8]

H315 Causes skin irritation. [6]

| H351 | Suspected of causing cancer. |[6][9] |

Table 3: Toxicological Data
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Test Result Species Source(s)

Acute Oral Toxicity

(LD50)
2140 mg/kg Rat [2]

Acute Dermal Toxicity

(LD50)
> 5000 mg/kg Rabbit [2]

Acute Inhalation

Toxicity (LC50)
20 mg/L / 1 hr Rat [2]

| Aquatic Toxicity (LC50) | > 100 mg/L / 96 hr | Bluegill Sunfish |[2] |

While specific carcinogenicity studies on butyl acid phosphate are limited, its major

metabolite, dibutyl phosphate (DBP), is related to tributyl phosphate (TBP), which is classified

as suspected of causing cancer (Carcinogenicity - Category 2).[10] Therefore, butyl acid
phosphate is also warranted for a cancer hazard classification.[10]

Experimental Protocols
Detailed experimental protocols are not available in the provided safety literature. However, the

toxicological data cited (e.g., LD50) are typically generated using standardized methods. The

following are generalized, representative protocols based on OECD (Organisation for

Economic Co-operation and Development) guidelines for key toxicological endpoints.

Protocol: Acute Oral Toxicity Assessment (Based on
OECD Guideline 423)

Objective: To determine the acute oral toxicity of butyl acid phosphate following a single

dose.

Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain), typically females, are

used.

Housing: Animals are housed in standard conditions with controlled temperature, humidity,

and a 12-hour light/dark cycle. They have access to standard laboratory diet and water.

Procedure:
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Animals are fasted prior to dosing (food, but not water, is withheld).

A single dose of butyl acid phosphate is administered by oral gavage. The starting dose

level is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight).

A stepwise procedure is used where the results of dosing a group of three animals

determine the next step (e.g., dosing at a higher or lower level, or stopping the test).

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Endpoint: The test allows for the determination of the LD50 and classification of the

substance according to the GHS.

Protocol: Acute Dermal Irritation/Corrosion (Based on
OECD Guideline 404)

Objective: To assess the potential of butyl acid phosphate to cause skin irritation or

corrosion.

Test Animals: Healthy, young adult albino rabbits are typically used.

Procedure:

The fur is removed from a small patch of skin on the animal's back approximately 24 hours

before the test.

A measured amount (e.g., 0.5 mL) of the test substance is applied to the test site and

covered with a gauze patch.

The exposure duration is typically 4 hours. After exposure, the patch and residual

substance are removed.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Endpoint: The degree of skin reaction is scored and evaluated to determine if the substance

is an irritant or corrosive.
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Preparation Phase

Dosing & Exposure

Observation Phase

Data Analysis & Endpoint

Select & Acclimate
Test Animals

Prepare Test Substance
(Butyl Acid Phosphate)

Administer Single Dose
(e.g., Oral Gavage)

Monitor Clinical Signs
& Body Weight

Exposure Period
(e.g., 4h for Dermal)

Record Observations
(e.g., Skin Lesions)

Necropsy & Histopathology
(as required)

Determine Endpoint
(e.g., LD50, Irritation Score)
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Incompatible Material Classes

Butyl Acid Phosphate

Strong Oxidizing Agents
(Peroxides, Nitrates)

 Incompatible With 

Strong Bases
(Sodium Hydroxide)

 Incompatible With 

Strong Reducing Agents
(Hydrides)

 Incompatible With 

Metals
(Risk of H₂ Gas)

 Incompatible With 
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Exposure to
Butyl Acid Phosphate

Eye Contact Skin Contact Inhalation Ingestion

Flush with water
for 15-30 mins

Wipe off, remove clothing,
wash with soap & water

Move to fresh air,
provide oxygen/CPR if needed

Give 2-3 glasses of water,
DO NOT induce vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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